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Compound of Interest

Compound Name: 6-Amino-2-methoxynicotinic Acid

Cat. No.: B2689246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
6-Amino-2-methoxynicotinic acid, a substituted pyridine derivative, represents a key

structural motif in medicinal chemistry. Its unique arrangement of a carboxylic acid, an amino

group, and a methoxy group on a pyridine core makes it a versatile building block for the

synthesis of complex molecular architectures. This guide provides a comprehensive overview

of its molecular structure, physicochemical properties, and its significance as a pharmaceutical

intermediate, grounded in authoritative data to support further research and development.

Section 1: Core Molecular Attributes
Molecular Structure and Weight
6-Amino-2-methoxynicotinic acid is a heterocyclic compound with the systematic IUPAC

name 6-aminopyridine-3-carboxylic acid. The presence of both an amino group (a hydrogen

bond donor and base) and a carboxylic acid group (a hydrogen bond donor/acceptor and acid)

imparts amphoteric properties to the molecule. The methoxy group at the 2-position influences

the electron density of the pyridine ring and can affect the molecule's reactivity and binding

interactions.

The fundamental properties of this compound are summarized in the table below.
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Property Value Source(s)

Molecular Formula C₇H₈N₂O₃ [1]

Molecular Weight 168.15 g/mol [1]

CAS Number 1060806-77-0 [1][2]

PubChem CID 55252836 [1]

To visualize the arrangement of these functional groups, the following diagram illustrates the

molecular structure.

Caption: Molecular structure of 6-Amino-2-methoxynicotinic acid.

Section 2: Physicochemical and Safety Data
While comprehensive experimental data for 6-Amino-2-methoxynicotinic acid is not widely

published in peer-reviewed literature, information from reliable chemical suppliers provides a

baseline for its handling and use in a laboratory setting.

Physicochemical Properties:

Appearance: Expected to be a solid at room temperature.

Solubility: The presence of polar functional groups suggests potential solubility in polar

organic solvents and aqueous solutions, pH-dependent.

Safety and Handling: This compound is classified with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Measures: Standard laboratory precautions should be observed when handling

this compound. This includes the use of personal protective equipment (PPE) such as safety
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glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated area or a fume

hood to avoid inhalation of dust or vapors.

Section 3: Synthesis and Characterization
Synthetic Pathways
The synthesis of substituted nicotinic acids often involves multi-step processes. While a

specific, detailed protocol for 6-Amino-2-methoxynicotinic acid is not readily available in

published literature, analogous syntheses of related compounds provide insights into potential

synthetic routes. For instance, the synthesis of similar pyridine derivatives can be achieved

through reactions involving the modification of pre-existing pyridine rings or through ring-

forming condensation reactions. A practical preparation of a related compound, methyl 2-

methoxy-6-methylaminopyridine-3-carboxylate, was achieved from 2,6-dichloro-3-

trifluoromethylpyridine, highlighting a potential strategy involving nucleophilic substitution and

functional group interconversion.[3]

Analytical Characterization
The structural confirmation of 6-Amino-2-methoxynicotinic acid would rely on a combination

of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would be expected to show distinct signals for the aromatic protons on the

pyridine ring, the methoxy protons, the amino protons, and the carboxylic acid proton. The

chemical shifts and coupling patterns of the aromatic protons would be indicative of the

substitution pattern.

¹³C NMR would show characteristic signals for the carbons of the pyridine ring, the

methoxy carbon, and the carboxyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum would be expected to show characteristic

absorption bands for the N-H stretching of the amino group, the O-H stretching of the

carboxylic acid, the C=O stretching of the carboxyl group, and C-O stretching of the methoxy

group, as well as aromatic C-H and C=C/C=N stretching vibrations.
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Mass Spectrometry (MS): Mass spectrometry would be used to confirm the molecular weight

of the compound. The fragmentation pattern could provide further structural information.

While specific spectral data for this compound is not publicly available in research publications,

some chemical suppliers indicate the availability of such data upon request.[2]

Section 4: Applications in Drug Discovery and
Development
Substituted nicotinic acids are a class of compounds with significant interest in pharmaceutical

research. The structural features of 6-Amino-2-methoxynicotinic acid make it a valuable

pharmaceutical intermediate.[4] Its functional groups provide handles for further chemical

modification, allowing for its incorporation into larger, more complex molecules with potential

therapeutic activity.

The related compound, 6-aminonicotinic acid, is known to be a versatile building block for a

range of medicinal compounds, including those investigated for anti-inflammatory and anti-

cancer properties.[5] The amino and carboxylic acid groups allow for the formation of amide

bonds, a key linkage in many pharmaceutical agents. The pyridine core is a common scaffold

in drug molecules due to its ability to engage in various biological interactions.

The broader class of aminonicotinic acid derivatives has been explored for a variety of

therapeutic targets. For example, derivatives of 6-amino-2-pyridone-3,5-dicarbonitriles have

been synthesized and evaluated for their anti-cancer activity.[6] This highlights the potential for

molecules containing the aminopyridine core structure in the development of novel

therapeutics.

Section 5: Conclusion and Future Outlook
6-Amino-2-methoxynicotinic acid is a chemical entity with clear potential as a building block

in the synthesis of novel pharmaceutical agents. Its well-defined structure and multiple

functional groups offer a versatile platform for medicinal chemists. While detailed experimental

and application data in the public domain is currently limited, the established importance of

related nicotinic acid derivatives in drug discovery suggests that 6-Amino-2-methoxynicotinic
acid is a compound of interest for further investigation. Future research efforts focused on the
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development of efficient synthetic routes and the exploration of its utility in the creation of new

bioactive molecules are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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